Cas no 1207624-31-4 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester)
1207624-31-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
CAS No:1207624-31-4
MF:C13H15BrN2O2
MW:311.174402475357
CID:835194
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 5-bromo-3-methylpyrrolo[2,3-b]pyridine-1-carboxylate
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- Inchi: InChI=1S/C13H15BrN2O2/c1-8-7-16(12(17)18-13(2,3)4)11-10(8)5-9(14)6-15-11/h5-7H,1-4H3
- InChI Key: JAGWIXDOCGSKKK-UHFFFAOYSA-N
- SMILES: CC1=CN(C2=C1C=C(C=N2)Br)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1207624-31-4 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester) Related Products
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